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Compound of Interest

Compound Name: AZ876

Cat. No.: B1665899 Get Quote

AZ876 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability, storage, and handling of AZ876.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for solid AZ876?

A1: Solid AZ876 should be stored at -20°C. Under these conditions, it is stable for at least

three years.[1]

Q2: How should I store stock solutions of AZ876?

A2: The storage of stock solutions depends on the solvent and temperature. For optimal

stability, it is recommended to aliquot the stock solution after preparation to avoid repeated

freeze-thaw cycles.[2]

In DMSO at -80°C: Stable for up to 2 years.[3]

In DMSO at -20°C: Stable for up to 1 year.[3] Some sources suggest a shorter stability of 1

month at -20°C, so it is best to use it within this timeframe if possible.[1][4]

Q3: What are the recommended solvents for dissolving AZ876?

A3: AZ876 is soluble in the following solvents at the specified concentrations:
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Solvent Concentration

DMSO up to 88 mg/mL (200.19 mM)[1]

DMF 30 mg/mL[5]

Ethanol 1 mg/mL[5]

It is important to use fresh, moisture-free DMSO, as its moisture-absorbing nature can reduce

the solubility of AZ876.[1]

Q4: How do I prepare a working solution of AZ876 for in vivo experiments?

A4: A common method for preparing a suspension of AZ876 for oral administration involves the

use of DMSO, PEG300, Tween80, and ddH2O. For example, to prepare a 1 mL working

solution, you can follow these steps:

Add 50 μL of an 88 mg/mL stock solution in DMSO to 400 μL of PEG300 and mix until clear.

Add 50 μL of Tween80 to the mixture and mix until clear.

Add 500 μL of ddH2O to bring the final volume to 1 mL.

This mixed solution should be used immediately for the best results.[1] Another protocol for oral

and intraperitoneal injection involves preparing a 2.5 mg/mL suspended solution by adding 100

μL of a 25.0 mg/mL DMSO stock solution to 900 μL of 20% SBE-β-CD in saline.[6]

Q5: What is the mechanism of action of AZ876?

A5: AZ876 is a potent and selective agonist of the Liver X Receptors (LXRα and LXRβ).[6]

LXRs are nuclear receptors that play a key role in regulating cholesterol metabolism,

inflammation, and immunity.[7] Upon activation by an agonist like AZ876, LXRs form a

heterodimer with the Retinoid X Receptor (RXR) and bind to LXR Response Elements (LXREs)

on the DNA, leading to the transcription of target genes.
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Issue Possible Cause Recommended Solution

Precipitation of AZ876 in stock

solution

- Solvent has absorbed

moisture (especially DMSO).-

Exceeded solubility limit.-

Improper storage.

- Use fresh, anhydrous DMSO.

[1]- Ensure the concentration

is within the solubility limits.-

Store stock solutions at -80°C

for long-term storage and

-20°C for short-term, and avoid

repeated freeze-thaw cycles.

[1][3]

Precipitation of AZ876 when

preparing working solution

- Rapid addition of aqueous

buffer to a concentrated

organic stock solution.- Low

temperature of the solution.

- Add the aqueous solution

slowly while vortexing.- Gently

warm the solution to 37°C and

use sonication to aid

dissolution.[2]

Inconsistent experimental

results

- Degradation of AZ876 due to

improper storage or handling.-

Inaccurate concentration of the

stock solution.

- Prepare fresh stock solutions

and aliquot for single use.-

Verify the stability of the stock

solution based on the storage

conditions and duration.-

Recalculate the concentration

and ensure accurate pipetting.

Experimental Protocols
Preparation of AZ876 Stock Solution
This workflow outlines the general steps for preparing a stock solution of AZ876.
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Workflow for AZ876 Stock Solution Preparation

In Vitro Assay Example
For an in vitro assay using HL-1 cardiomyocytes, AZ876 has been shown to induce the

expression of LXR target genes at a concentration of 10 nM for 6-48 hours.[6]

Cell Culture: Culture HL-1 cardiomyocytes according to standard protocols.
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Preparation of Working Solution:

Thaw a frozen aliquot of AZ876 stock solution (e.g., 10 mM in DMSO).

Perform serial dilutions in cell culture medium to achieve the final desired concentration of

10 nM. It is crucial to add the stock solution to the medium slowly and mix thoroughly to

avoid precipitation.

Treatment: Replace the existing cell culture medium with the medium containing AZ876.

Incubation: Incubate the cells for the desired time period (e.g., 6, 24, or 48 hours).

Analysis: After incubation, cells can be harvested for downstream analysis, such as qRT-

PCR to measure the expression of LXR target genes (e.g., SCD2, ELOVL5, FADS2).[6]

Stability and Storage Summary
Form Solvent

Storage
Temperature

Stability

Solid N/A -20°C ≥ 4 years[5]

Stock Solution DMSO -80°C up to 2 years[3]

Stock Solution DMSO -20°C

up to 1 year[3] (some

sources suggest 1

month[1][4])

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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